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Introduction

TC14012 is a synthetic, serum-stable peptidomimetic that acts as a selective antagonist of the
CXCR4 receptor and a potent agonist of the CXCR7 receptor.[1][2] This dual activity makes
TC14012 a valuable tool for studying the distinct and overlapping roles of these two chemokine
receptors in various physiological and pathological processes, including cancer metastasis,
angiogenesis, and inflammation.[3][4] TC14012 has demonstrated anti-HIV and anti-cancer
activity.[1][2] These application notes provide detailed protocols for in vitro cell-based assays to
characterize the activity of TC14012.

Mechanism of Action

TC14012 functions as an inverse agonist of CXCR4, inhibiting its signaling pathways.[5]
Conversely, it acts as an agonist at the CXCR7 receptor, stimulating downstream signaling
cascades. A primary mechanism of TC14012-mediated CXCRY7 signaling is through the
recruitment of B-arrestin 2.[5][6] This interaction is independent of G-protein coupling and leads
to the activation of downstream kinases such as Akt, eNOS, and Erk1/2.[3][5]
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Parameter Receptor Value Assay Type Cell Line Reference
Antagonist

IC50 CXCR4 19.3 nM O [1][2]
Activity
[B-arrestin 2

EC50 CXCR7 350 nM _ HEK293 [1][5][6]
Recruitment

) Radioligand
Ki CXCR7 157 nM + 36 HEK293 [5]

Displacement

Comparative Potency for B-Arrestin Recruitment to

CXCR7
Compound EC50 Reference
CXCL12 30 nM [5][6]
TC14012 350 nM [5][6]
AMD3100 140 pM [5][6]

Signaling Pathways

The signaling pathways activated by TC14012 through CXCR?7 are critical to its function. Below

are diagrams illustrating these pathways.
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TC14012-Mediated CXCR7 Signaling Pathways
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General Experimental Workflow for TC14012 In Vitro Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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